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Confirmation of the Compound

The compound N,N-Dimethyl-13C2-formamide (CAS 117880-10-1) is a known substance used in

research. Its molecular formula is C(13C)2H7NO, indicating that the two carbon atoms in the dimethylamide

group are carbon-13 isotopes [1]. This confirms that synthesis of this labeled compound is a recognized

endeavor in the field, though a public protocol is not readily available in the current search results.

Potential Synthetic Approaches

Although a direct protocol was not found, the search results point to two general methods for synthesizing

standard (non-labeled) DMF. The table below summarizes these methods, which could theoretically be

adapted using carbon-13 labeled starting materials.

Method Description Key Points

Carbonylation One-Step [2] Direct reaction of
dimethylamine with

carbon monoxide.

Most advanced industrial method;
uses sodium methoxide catalyst; high

purity (98%); no water byproduct;
requires high pressure.
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Method Description Key Points

Methanol/Ammonia/Carbon
Monoxide One-Step [2]

Simplified process using
methanol, ammonia, and

carbon monoxide.

Reduces raw material costs; highly
spontaneous and exothermic

reaction; acid/base center strength
critical for selectivity.

Suggested Path Forward

Given the absence of a direct protocol, here are practical steps you can take to locate the specialized

information you need:

Consult Specialized Databases: Search in-depth synthetic chemistry databases such as SciFinder-
n or Reaxys. These platforms are more likely to contain detailed procedures for isotopically labeled
compounds.

Review Patent Literature: Industrial synthesis methods are often detailed in patents. A search on
patent databases using the CAS number (117880-10-1) or the compound name could yield a viable

process.
Adapt Existing Methods: The core challenge would be to adapt one of the established methods, like

the carbonylation one-step process, by using 13C-labeled carbon monoxide (13CO) as a precursor.

The following diagram illustrates the logical workflow for planning the synthesis of N,N-Dimethyl-13C2-

formamide based on the information gathered:
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Plan Synthesis of
N,N-Dimethyl-13C2-formamide

Identify Synthetic Strategy

Source 13C-Labeled Precursor Industrial carbonylation
method is key candidate  [2]

Adapt Reaction Conditions Key precursor: Carbon-13
labeled carbon monoxide (13CO)

Execute and Purify Refer to catalyst (NaOMe),
pressure, temp from literature  [2]

Characterize final product
(CAS 117880-10-1)  [1]

Click to download full resolution via product page

Workflow for planning the synthesis of N,N-Dimethyl-13C2-formamide

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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